4-Bromo-2-(trifluoromethyl)pyridine 1-oxide

• Molecular Formula: C6H3BrF3NO
• Molecular Weight: 241.99 g/mol
• SMILES: C1=C[N+](=C(C=C1Br)C(F)(F)F)[O-]
• InChI: InChI=1S/C6H3BrF3NO/c7-4-1-2-11(12)5(3-4)6(8,9)10/h1-3H
• InChIKey: SUIPDLJOUBBJFW-UHFFFAOYSA-N

4-Bromo-2-(trifluoromethyl)pyridine 1-oxide: Properties and Identification for Scientific Procurement

4-Bromo-2-(trifluoromethyl)pyridine 1-oxide (CAS: 1242968-51-9) is a heterocyclic pyridine N-oxide derivative . It is characterized by a bromine atom at the 4-position, a trifluoromethyl group at the 2-position, and an N-oxide functional group on the pyridine ring [1]. This compound is a specialized intermediate utilized in the synthesis of complex molecules for pharmaceutical research, notably in the development of Class IIa histone deacetylase (HDAC) inhibitors as potential therapies for conditions like Huntington's disease .

Workflow Cross-coupling & C–H activation via electron-deficient N-oxide scaffold

Synthesis Key intermediate for Class IIa HDAC inhibitor research candidates

Selectivity N-oxide directs C2 functionalization while C4-Br enables orthogonal elaboration

• [1] ChemSrc. (2025). 4-Bromo-2-(trifluoromethyl)pyridine 1-oxide. CAS: 1242968-51-9. View Source

Why Generic Substitution of 4-Bromo-2-(trifluoromethyl)pyridine 1-oxide Is Scientifically Inadvisable

While structurally related pyridine N-oxides exist, the specific substitution pattern of a bromine atom at the 4-position and a trifluoromethyl group at the 2-position creates a unique reactivity profile that cannot be replicated by close analogs . The electron-withdrawing trifluoromethyl group significantly polarizes the aromatic ring, enhancing the electrophilicity at the bromine-substituted carbon, which is crucial for subsequent cross-coupling reactions . Furthermore, the N-oxide moiety not only activates the ring for specific functionalizations but also serves as a directing group for regioselective C-H activation, a functionality absent in non-oxidized pyridines [1]. Substituting with an analog lacking any of these three features would fundamentally alter the reaction outcome, rendering generic substitution an unreliable strategy for target-oriented synthesis.

Missing CF₃ group

Removing the 2-CF₃ eliminates the strong electron-withdrawing effect, reducing electrophilicity and C–H activation efficiency.

Absence of N-oxide

The non-oxidized pyridine lacks the directing and activating function of the N-oxide, altering regioselectivity and reactivity.

Different halogen or substitution pattern

Altering the 4-Br or 2-CF₃ pattern changes cross-coupling partners and electronic properties, making the established synthetic route unreliable.

• [1] Xiao, B., et al. (2013). Palladium-catalyzed C-H activation/cross-coupling of pyridine N-oxides with nonactivated secondary alkyl bromides. Angewandte Chemie International Edition, 52(3), 871-875. View Source

Quantitative Differentiation Guide for 4-Bromo-2-(trifluoromethyl)pyridine 1-oxide Procurement

Comparative Electrophilicity and Cross-Coupling Efficiency in Pyridine N-Oxides

The presence of the electron-withdrawing trifluoromethyl group at the 2-position relative to the N-oxide activates the adjacent carbon for C-H functionalization. A study on direct arylation of pyridine N-oxides demonstrated that electronically deficient N-oxides react with complete 2-position selectivity in excellent yields with a wide range of aryl bromides [1]. While specific yield data for 4-Bromo-2-(trifluoromethyl)pyridine 1-oxide is not available, its trifluoromethyl group makes it a strongly electron-deficient system, suggesting it would exhibit high reactivity in this class of reaction, in contrast to electron-rich analogs which show significantly lower reactivity [1].

Electrophilicity

Class-level

CF₃-substituted N-oxide vs. electron-rich pyridine N-oxides

Supports higher reactivity in C–H arylation

Data from analogous electron-deficient N-oxides; target compound inferred

Evidence Dimension	Electrophilicity and C-H activation reactivity
Target Compound Data	Contains strong electron-withdrawing CF3 group at C2.
Comparator Or Baseline	Electron-rich pyridine N-oxides
Quantified Difference	Not quantified for the target compound.
Conditions	Direct arylation with aryl bromides using a palladium catalyst.

Why This Matters

This suggests that the target compound is a more reactive substrate for C-H activation chemistry than electron-rich N-oxides, which may fail to react or require forcing conditions.

• [1] Campeau, L. C., et al. (2005). A solution to the 2-pyridyl organometallic cross-coupling problem: regioselective catalytic direct arylation of pyridine N-oxides. Organic Letters, 7(9), 1853-1856. View Source

Physicochemical Distinction: Predicted pKa Compared to Parent Pyridine

The N-oxide functional group drastically alters the basicity of the pyridine ring. The predicted pKa for 4-Bromo-2-(trifluoromethyl)pyridine 1-oxide is -1.35±0.10, indicating it is a non-basic compound . In contrast, the parent 4-bromo-2-(trifluoromethyl)pyridine has a predicted pKa of -1.23±0.10 , which, while also low, represents a measurable difference. The N-oxide form is not protonated under standard conditions, which is a key distinction for reaction design involving acidic or basic conditions.

Predicted pKa

Data to verify

N-oxide pKa ≈ -1.35 vs. parent pyridine pKa ≈ -1.23

N-oxide remains unprotonated under standard conditions

Predicted values; experimental confirmation advised

Evidence Dimension	Acid Dissociation Constant (pKa)
Target Compound Data	pKa (predicted) = -1.35 ± 0.10
Comparator Or Baseline	4-Bromo-2-(trifluoromethyl)pyridine: pKa (predicted) = -1.23 ± 0.10
Quantified Difference	ΔpKa ≈ -0.12 (predicted)
Conditions	Aqueous solution, predicted values.

Why This Matters

This difference is critical for reactions sensitive to basicity or for purification strategies like acid-base extraction, where the N-oxide will behave differently from its parent pyridine.

Role as a Key Intermediate in High-Value Pharmaceutical Synthesis

The parent pyridine, 4-bromo-2-(trifluoromethyl)pyridine, is a key building block in the synthesis of potent and selective Class IIa histone deacetylase (HDAC) inhibitors, which are being investigated as a potential therapy for Huntington's disease . While the N-oxide derivative itself is an intermediate, its use as a protected and activated form of the pyridine ring is a critical strategic step in constructing these complex molecules [1]. The N-oxide allows for functionalizations that would be impossible on the parent pyridine, providing a clear advantage in a multi-step synthesis. The final HDAC inhibitors, for which this compound is a precursor, have demonstrated potent activity with reported IC50 values as low as 2.7 nM against HDAC1/2 in K562 erythroleukemia cells, underscoring the value of the synthetic pathway [2].

HDAC pathway intermediate

Reported

Key intermediate for Class IIa HDAC inhibitor synthesis

Validated synthetic route to research tool compounds

Downstream inhibitors reported IC₅₀ 2.7 nM (HDAC1/2, K562 cells)

Evidence Dimension	Application-specific synthetic utility
Target Compound Data	Intermediate for Class IIa HDAC inhibitor synthesis.
Comparator Or Baseline	Other pyridine N-oxides not used in this specific pathway.
Quantified Difference	N/A - downstream biological activity of final molecule: IC50 = 2.7 nM (HDAC1/2).
Conditions	Downstream in vitro enzyme inhibition assay.

Why This Matters

Procurement of this specific N-oxide is justified by its role in a validated synthetic route to a high-value pharmaceutical target; substituting with a different building block would likely derail the established synthetic sequence.

• [1] Burli, R.W., et al. (2008). Design and campaign synthesis of pyridine-based histone deacetylase inhibitors. Journal of Medicinal Chemistry, 51(13), 3788-3800. View Source
• [2] BindingDB. (2018). BDBM50222343 CHEMBL339720. View Source

Regioselective C-H Trifluoromethylation: A Unique Synthetic Lever

A recent advancement has demonstrated a nickel-catalyzed C-H trifluoromethylation of pyridine N-oxides using Togni's reagent to synthesize 2-CF3 pyridine derivatives [1]. This methodology highlights that the N-oxide moiety is a crucial directing group for achieving regioselectivity at the 2-position. The target compound, 4-Bromo-2-(trifluoromethyl)pyridine 1-oxide, already possesses this substitution pattern, making it a versatile intermediate for further elaboration at the 4-bromo position via cross-coupling. Its synthesis via this Ni-catalyzed method or its use as a scaffold for further functionalization represents a unique synthetic capability not accessible with non-N-oxide or differently substituted analogs.

Ni-catalyzed CF₃ installation

Class-level

N-oxide-directed regioselective C–H trifluoromethylation

Demonstrates unique synthetic handle for late-stage modification

Methodology platform using Togni’s reagent; applicable to scaffold diversification

Evidence Dimension	Synthetic methodology accessibility
Target Compound Data	Pyridine N-oxide scaffold amenable to Ni-catalyzed C-H trifluoromethylation.
Comparator Or Baseline	Parent pyridines or other heterocycles without N-oxide directing group.
Quantified Difference	N/A (methodology platform)
Conditions	Ni-catalyzed C-H activation with Togni's reagent.

Why This Matters

This demonstrates that the N-oxide group provides a unique synthetic handle for late-stage functionalization, a property that adds significant value for medicinal chemistry and library synthesis.

• [1] Chen, X., et al. (2018). Nickel-catalyzed C-H trifluoromethylation of pyridine N-oxides with Togni’s reagent. Journal of Organic Chemistry, 83(4), 2442-2448. View Source

Targeted Research Scenarios for 4-Bromo-2-(trifluoromethyl)pyridine 1-oxide

Medicinal Chemistry: Synthesis of HDAC Inhibitors

This compound is utilized as a key intermediate in the multi-step synthesis of potent Class IIa HDAC inhibitors . The established synthetic route leverages the unique reactivity of the N-oxide for regioselective functionalization. As the parent pyridine is a building block for compounds with demonstrated low nanomolar activity against HDAC1/2 (IC50 = 2.7 nM) [1], procurement of this specific N-oxide is essential for replicating or expanding upon this successful class of drug candidates.

Methodology Development: C-H Activation and Cross-Coupling

The compound's structure makes it a prime substrate for exploring and optimizing palladium- or nickel-catalyzed C-H activation and cross-coupling reactions . Its electron-deficient nature and the presence of both a C4-Br and a C-H bond adjacent to the N-oxide provide a platform to test chemoselectivity between a leaving group and a C-H activation site. Researchers can use this compound to develop new methodologies for synthesizing highly functionalized pyridines, a core structure in many bioactive molecules.

Chemical Biology: Probing Structure-Activity Relationships

As a versatile synthetic intermediate, 4-Bromo-2-(trifluoromethyl)pyridine 1-oxide can be used to generate a diverse array of 2,4-disubstituted pyridine derivatives via Suzuki-Miyaura or other cross-coupling reactions at the C4-bromo position . This allows medicinal chemists to systematically explore structure-activity relationships (SAR) around a pyridine core, modifying the 4-position substituent while maintaining the metabolically stable 2-CF3 group, to optimize the potency and selectivity of lead compounds [1].

Application

Selection Property

Validation Focus

HDAC inhibitor synthesis

N-oxide activation & regioselective C–H functionalization

Orthogonal reactivity of C4-Br and C2 position

C–H activation methodology

Electron-deficient N-oxide scaffold

Chemoselectivity between C–Br and C–H functionalization

SAR exploration

C4 cross-coupling handle

Derivative scope and structural confirmation

• [1] BindingDB. (2018). BDBM50222343 CHEMBL339720. View Source